Cas no 90183-33-8 (1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester
• CAS No: 90183-33-8
• MF: C₁₂H₁₁O₅
• MW: 235.212743997574
• CID: 792210
• PubChem ID: 71429806
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester
• 3-methoxycarbonyl-4-prop-2-enoxybenzoate
• 90183-33-8
• DTXSID70848471
• 3-(Methoxycarbonyl)-4-[(prop-2-en-1-yl)oxy]benzoate

• Inchi： 1S/C12H12O5/c1-3-6-17-10-5-4-8(11(13)14)7-9(10)12(15)16-2/h3-5,7H,1,6H2,2H3,(H,13,14)/p-1
• InChI Key： OCDLIZZAIDPSCK-UHFFFAOYSA-M
• SMILES： O(CC=C)C1C=CC(C(=O)[O-])=CC=1C(=O)OC

Computed Properties

• Exact Mass: 235.06064845g/mol
• Monoisotopic Mass: 235.06064845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.7Ų